Cas no 2416740-42-4 (1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropoxy)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropoxy)-
• CAS No: 2416740-42-4
• MF: C₁₆H₁₆N₂O₆
• MW: 332.308044433594
• CID: 5306226
• Update Time: 2025-05-20

1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropoxy)-

• Inchi： 1S/C16H16N2O6/c19-7-2-8-24-11-4-1-3-9-13(11)16(23)18(15(9)22)10-5-6-12(20)17-14(10)21/h1,3-4,10,19H,2,5-8H2,(H,17,20,21)
• InChI Key： NWALCWKEENYBPD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OCCCO)=CC=C2)C(=O)N1C1CCC(=O)NC1=O

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropoxy)-

Comprehensive Analysis of 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropoxy)- (CAS No. 2416740-42-4)

The compound 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropoxy)- (CAS No. 2416740-42-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, which combines an isoindole-1,3-dione core with a piperidinyl dioxo moiety and a hydroxypropoxy side chain. This combination of functional groups makes it a promising candidate for various therapeutic applications, particularly in targeted drug delivery and enzyme modulation.

Recent trends in scientific literature highlight a growing interest in isoindole derivatives, especially those with piperidinyl modifications, due to their potential in addressing unmet medical needs. Researchers are actively exploring how the hydroxypropoxy side chain enhances solubility and bioavailability, a critical factor in drug development. The compound’s CAS No. 2416740-42-4 is frequently searched in academic databases, underscoring its relevance in modern medicinal chemistry.

One of the most compelling aspects of 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropoxy)-1H-isoindole-1,3(2H)-dione is its potential role in modulating protein-protein interactions. This aligns with current industry focus areas such as PROTACs (Proteolysis-Targeting Chimeras) and molecular glues, which are revolutionizing drug discovery. The compound’s ability to interact with specific ubiquitin ligases or deubiquitinating enzymes could position it as a key player in next-generation therapeutics.

From a synthetic chemistry perspective, the introduction of the 3-hydroxypropoxy group presents both opportunities and challenges. While it improves pharmacokinetic properties, its stereochemistry demands precise control during synthesis. Advanced techniques like asymmetric catalysis and flow chemistry are being employed to optimize the production of this compound, addressing common queries about scalable manufacturing processes.

The compound’s physicochemical properties have also sparked discussions in formulation science. Its logP and hydrogen bonding capacity, influenced by the dioxo-piperidinyl and hydroxypropoxy groups, make it an interesting case study for lipid-based formulations and nanocarrier systems. These topics are highly searched in relation to improving drug delivery efficiency.

In the context of personalized medicine, researchers are investigating how structural analogs of CAS 2416740-42-4 could be tailored for specific patient populations. The integration of AI-driven drug design tools has accelerated this exploration, with particular focus on optimizing the isoindole-dione scaffold for enhanced target engagement.

Environmental and regulatory considerations are equally important for this compound. Its biodegradability profile and green chemistry metrics are being evaluated to align with sustainable development goals—a hot topic in contemporary pharmaceutical manufacturing. Analytical methods like HPLC-MS and NMR are routinely employed to characterize this molecule, addressing quality control concerns.

As the scientific community continues to unravel the potential of 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-4-(3-hydroxypropoxy)-, its applications may extend beyond traditional pharmaceuticals. Emerging research suggests possible uses in biomaterials and diagnostic probes, leveraging its unique fluorescence properties. This multifaceted potential ensures that CAS No. 2416740-42-4 remains at the forefront of innovative chemical research.